Cas no 2171272-79-8 (6-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid)

• Product Name: 6-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid
• CAS No: 2171272-79-8
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6217383
• PubChem ID: 165819334
• Update Time: 2025-10-18

6-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid
• 2171272-79-8
• EN300-1567935
• 6-[(2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]hexanoic acid

• Inchi： 1S/C26H32N2O6/c1-17(33-2)24(25(31)27-15-9-3-4-14-23(29)30)28-26(32)34-16-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,17,22,24H,3-4,9,14-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t17-,24+/m1/s1
• InChI Key： RROKTFPQVPTDGH-OSPHWJPCSA-N
• SMILES： O(C(N[C@H](C(NCCCCCC(=O)O)=O)[C@@H](C)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 6-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid

Research Briefing on 6-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid (CAS: 2171272-79-8)

The compound 6-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid (CAS: 2171272-79-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the methoxybutanamidohexanoic acid moiety makes it particularly valuable for solid-phase peptide synthesis (SPPS) and other bioconjugation applications.

Recent studies have focused on optimizing the synthesis and application of this compound in the development of novel therapeutics. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the synthesis of peptide-based inhibitors targeting protease enzymes, which are implicated in various diseases, including cancer and viral infections. The study demonstrated that the compound's structural flexibility allows for efficient incorporation into peptide chains, enhancing both yield and purity.

Another key area of research involves the use of 6-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid in the development of targeted drug delivery systems. A 2024 report in Bioconjugate Chemistry detailed its utility in creating peptide-drug conjugates (PDCs), where the compound acts as a linker between therapeutic agents and targeting peptides. This approach has shown promise in improving the pharmacokinetics and reducing off-target effects of chemotherapeutic drugs.

In addition to its applications in drug development, the compound has also been investigated for its potential in diagnostic imaging. Researchers have utilized its reactive functional groups to attach fluorescent or radioactive labels, enabling the tracking of biomolecules in vivo. A recent preprint on bioRxiv described its use in positron emission tomography (PET) imaging probes, showcasing its versatility in both therapeutic and diagnostic contexts.

Despite these advancements, challenges remain in the large-scale production and stability of 6-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid. Ongoing research aims to address these issues through the development of novel synthetic routes and stabilization techniques. For instance, a 2024 patent application disclosed a modified synthesis protocol that significantly improves yield and reduces byproduct formation, paving the way for broader industrial adoption.

In conclusion, 6-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid (CAS: 2171272-79-8) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span peptide synthesis, drug delivery, and diagnostic imaging, with ongoing studies continuing to expand its potential. As synthetic methodologies evolve, this compound is poised to play an increasingly prominent role in the development of next-generation therapeutics and diagnostics.